Cas no 7752-46-7 (2-amino-4-morpholino-6-methylpyrimidine)

2-Amino-4-morpholino-6-methylpyrimidine is a heterocyclic organic compound featuring a pyrimidine core substituted with an amino group at the 2-position, a morpholino moiety at the 4-position, and a methyl group at the 6-position. This structure imparts versatility in synthetic applications, particularly as a building block in pharmaceutical and agrochemical research. The morpholino group enhances solubility and stability, while the amino and methyl substituents offer reactive sites for further functionalization. Its well-defined reactivity profile makes it valuable for constructing complex molecular frameworks, including kinase inhibitors and other biologically active compounds. The compound is typically supplied with high purity, ensuring reproducibility in research and industrial processes.

2-amino-4-morpholino-6-methylpyrimidine structure

7752-46-7 structure

Product Name:2-amino-4-morpholino-6-methylpyrimidine

CAS No:7752-46-7

MF:C₉H₁₄N₄O

MW:194.233661174774

MDL:MFCD00464137

CID:983542

PubChem ID:3642905

Update Time:2025-05-27

2-amino-4-morpholino-6-methylpyrimidine Chemical and Physical Properties

Names and Identifiers

- 2-amino-4-morpholino-6-methylpyrimidine
- 4-methyl-6-morpholin-4-ylpyrimidin-2-amine
- 2-Amino-4-morpholino-6-methyl-pyrimidin
- 4-methyl-6-morpholin-4-yl-pyrimidin-2-ylamine
- 4-methyl-6-morpholino-2-pyrimidinamine
- 4-Methyl-6-morpholino-pyrimidin-2-ylamin
- SMR000336746
- HMS2729C12
- (4-methyl-6-morpholino-pyrimidin-2-yl)amine
- DTXSID30394585
- AKOS005443293
- 4-methyl-6-morpholin-4-yl-pyrimidin-2-amine
- FT-0636588
- CS-0366619
- cid_3642905
- CHEMBL1883812
- 7752-46-7
- Oprea1_676756
- A839125
- 4-methyl-6-(4-morpholinyl)-2-pyrimidinamine
- 5X-0803
- 4-methyl-6-(morpholin-4-yl)pyrimidin-2-amine
- 4-Methyl-6-morpholinopyrimidin-2-amine
- MFCD00464137
- BDBM90552
- MLS000720750
- SCHEMBL5789932
- DB-020443
- STK366503
- MDL： MFCD00464137
- Inchi： 1S/C9H14N4O/c1-7-6-8(12-9(10)11-7)13-2-4-14-5-3-13/h6H,2-5H2,1H3,(H2,10,11,12)
- InChI Key： KDUPOTNTAFUNNE-UHFFFAOYSA-N
- SMILES： O1CCN(C2C=C(C)N=C(N)N=2)CC1

Computed Properties

Exact Mass: 194.11700
Monoisotopic Mass: 194.11676108g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 184
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.3
Topological Polar Surface Area: 64.3Å²

Experimental Properties

PSA: 64.27000
LogP: 0.85000

2-amino-4-morpholino-6-methylpyrimidine Pricemore >>

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abcr	AB342410-500 mg	4-Methyl-6-morpholino-2-pyrimidinamine, 90%; .	7752-46-7	90%	500mg	€678.60	2023-04-26
abcr	AB342410-1 g	4-Methyl-6-morpholino-2-pyrimidinamine, 90%; .	7752-46-7	90%	1g	€1312.80	2023-04-26
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